Cas no 19955-28-3 ( )
structure
Product Name:
CAS No:19955-28-3
MF:C3H4O3S
MW:120.127059936523
CID:908714
PubChem ID:301479
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-oxooxathiolan-5-one
- 1,2-oxathiolan-5-on-2-oxide
- 1,2-oxathiolan-5-one 2-oxide
- 1,2-oxathiolan-5-one-2-oxide
- AC1L6YIK
- CTK0I2175
- NSC179319
- SureCN4814973
- SCHEMBL4814973
- NSC-179319
- 19955-28-3
- DTXSID10306681
-
-
- Inchi: 1S/C3H4O3S/c4-3-1-2-7(5)6-3/h1-2H2
- InChI Key: BULWHBVIPLVFMY-UHFFFAOYSA-N
- SMILES: S1(CCC(=O)O1)=O
Computed Properties
- Exact Mass: 119.98812
- Monoisotopic Mass: 119.988
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- Density: 1.63
- Boiling Point: 253°C at 760 mmHg
- Flash Point: 106.8°C
- Refractive Index: 1.584
- PSA: 43.37
- LogP: 0.46270
Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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